Cas no 774225-51-3 (Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI))
774225-51-3 structure
Product Name:Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:774225-51-3
MF:C11H20N2O2
MW:212.288702964783
CID:552407
Update Time:2024-01-30
Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, (1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C11H20N2O2/c1-5-6-7-9(8-12)13-10(14)15-11(2,3)4/h9H,5-7H2,1-4H3,(H,13,14)
- InChI Key: PHAKPKRDXZRCHO-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC(C#N)CCCC
Computed Properties
- Exact Mass: 212.152
- Monoisotopic Mass: 212.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1A^2
Experimental Properties
- Density: 0.981±0.06 g/cm3(Predicted)
- Boiling Point: 324.8±25.0 °C(Predicted)
- pka: 10.14±0.46(Predicted)
Carbamic acid,(1-cyanopentyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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